Cas no 820991-16-0 (Cyclohexanecarboxylic acid, 2-(3-methylbenzoyl)-, (1R,2R)-)

• Product Name: Cyclohexanecarboxylic acid, 2-(3-methylbenzoyl)-, (1R,2R)-
• CAS No: 820991-16-0
• MF: C₁₅H₁₈O₃
• MW: 246.301624774933
• CID: 698338
• Update Time: 2024-02-04

Cyclohexanecarboxylic acid, 2-(3-methylbenzoyl)-, (1R,2R)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 2-(3-methylbenzoyl)-, (1R,2R)-

• Inchi： 1S/C15H18O3/c1-10-5-4-6-11(9-10)14(16)12-7-2-3-8-13(12)15(17)18/h4-6,9,12-13H,2-3,7-8H2,1H3,(H,17,18)/t12-,13-/m1/s1
• InChI Key： QSSIEUMRWFFUAB-CHWSQXEVSA-N
• SMILES： [C@@H]1(C(O)=O)CCCC[C@H]1C(=O)C1=CC=CC(C)=C1

Experimental Properties

• Density: 1.161±0.06 g/cm3(Predicted)
• Boiling Point: 425.5±38.0 °C(Predicted)
• pka: 4.33±0.28(Predicted)